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1,2-Dipalmitoyl-3-

bromopropanediol

Cat. No.: B15550865

Get Quote

In the intricate world of lipidomics and membrane biology, the precise tracking and

characterization of lipids are paramount. Halogenated lipid probes, specifically brominated and

iodinated variants, have emerged as powerful tools for elucidating lipid behavior, interactions,

and spatial distribution within complex biological systems. This guide provides a

comprehensive comparative analysis of brominated versus iodinated lipid probes, offering

researchers, scientists, and drug development professionals the necessary information to

select the optimal probe for their experimental needs.

Introduction to Halogenated Lipid Probes
Halogenation of lipids involves the incorporation of bromine or iodine atoms into the fatty acid

chains or headgroups of lipid molecules. This modification imparts unique physicochemical

properties that can be exploited in various analytical techniques. Brominated lipids have gained

prominence as contrast-enhancing agents in cryo-electron microscopy (cryo-EM), while

iodinated lipids have a longer history of use in radio-labeling for tracking and as contrast agents

in imaging modalities like computed tomography (CT).[1]
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Physicochemical Properties and Performance
Comparison
The choice between a brominated and an iodinated lipid probe is contingent on the specific

application and the analytical technique employed. The key differences in their performance

stem from the fundamental properties of bromine and iodine atoms.
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Property
Brominated Lipid
Probes

Iodinated Lipid
Probes

Rationale &
Performance
Implications

Electron Density High Very High

Iodine's higher atomic

number (Z=53)

compared to bromine

(Z=35) results in

greater electron

scattering. This

translates to superior

contrast enhancement

in electron-based

imaging techniques

like cryo-EM for

iodinated probes,

although brominated

probes still offer a

significant advantage

over non-halogenated

lipids.[2][3]

Van der Waals Radius 1.85 Å 1.98 Å

The larger size of the

iodine atom may

introduce more

significant steric

hindrance and

potentially perturb the

lipid packing and

membrane fluidity to a

greater extent than

bromine. This is a

critical consideration

for studies aiming to

mimic native

membrane behavior

closely.
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Bond Strength (C-X) Weaker than C-I Stronger than C-Br

The carbon-iodine

bond is generally

weaker and more

susceptible to

cleavage under

certain mass

spectrometry

ionization conditions,

which can be

advantageous for

generating specific

fragment ions for

structural elucidation.

Isotopic Signature

Two major isotopes

(79Br, 81Br) in ~1:1

ratio

One major stable

isotope (127I)

The distinct isotopic

pattern of bromine

provides a unique

signature in mass

spectrometry,

facilitating the

identification of

brominated lipid

species and aiding in

their differentiation

from background ions.

[4]

Radioactivity
Non-radioactive

(stable isotopes)

Can be synthesized

with radioactive

isotopes (e.g., 125I,

131I)

Radioiodinated lipids

are invaluable for

highly sensitive

tracking and

quantification in

biological systems

using techniques like

autoradiography and

scintillation counting.

[1]
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Applications and Experimental Considerations
Cryo-Electron Microscopy (Cryo-EM)
Brominated lipids have been extensively utilized in cryo-EM to visualize the organization of

lipids within membranes and at protein-lipid interfaces.[4] The enhanced electron scattering

from bromine atoms provides the necessary contrast to distinguish the labeled lipids from the

surrounding non-brominated lipids and protein components.[2][3]

Experimental Workflow for Cryo-EM with Brominated Lipids
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Liposome Preparation

Cryo-EM

Data Analysis

Synthesis of Brominated Lipid

Incorporation into Liposomes

Liposome Extrusion

Vitrification on EM Grid

Data Collection

Image Processing

3D Reconstruction

Density Analysis

Model Building & Refinement

 

Sample Preparation

Mass Spectrometry

Data Analysis

Lipid Extraction

Derivatization (optional)

LC Separation

Ionization (e.g., ESI)

MS Analysis (MS1)

Tandem MS (MS/MS)

Lipid Identification

Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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